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Introduction
Kif15-IN-2 is a small molecule inhibitor targeting the mitotic kinesin Kif15 (also known as

Kinesin-12 or HKLP2).[1][2] Kif15 plays a crucial role in cell division by contributing to the

formation and maintenance of the bipolar spindle, a microtubule-based structure essential for

accurate chromosome segregation.[3][4] It functions in concert with another mitotic kinesin,

Eg5 (KIF11), and can compensate for the loss of Eg5 function, a mechanism implicated in the

development of resistance to Eg5 inhibitors in cancer therapy.[5][6] This functional redundancy

makes Kif15 an attractive target for the development of novel anti-mitotic agents, particularly in

the context of overcoming chemotherapy resistance.[5][6] Kif15-IN-2 is a valuable tool for

studying the cellular functions of Kif15 and for high-throughput screening (HTS) campaigns

aimed at discovering and characterizing new Kif15 inhibitors.[7]

Kif15 Signaling in Mitotic Spindle Assembly
Kif15 is a plus-end-directed motor protein that can crosslink and slide microtubules,

contributing to the outward forces necessary for separating spindle poles. Its activity and

localization are tightly regulated during mitosis. The microtubule-associated protein TPX2 is

known to play a role in recruiting Kif15 to spindle microtubules. A simplified schematic of Kif15's

role in establishing and maintaining the bipolar spindle is presented below.
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Caption: Kif15's role in mitotic spindle assembly.

Quantitative Data for Kif15 Inhibitors
While a specific IC50 value for Kif15-IN-2 is not readily available in the public domain, the

potencies of other well-characterized Kif15 inhibitors provide a valuable reference for assay

development and data comparison.
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Compound Assay Type Target IC50 Reference

Kif15-IN-2 - Kif15
Not Publicly

Available
-

Kif15-IN-1
Microtubule

Gliding Assay

Recombinant

His6-tagged

Kif15 (N700)

0.2 µM [8]

GW108X ATPase Assay Kif15-N420 0.82 µM [5]

GW108X
Microtubule

Gliding Assay
Kif15-N700 734 nM [5]

Lead Compound

1 (from HTS)
AlphaScreen KIF15-TPX2 PPI 2 µM [9]

Lead Compound

2 (from HTS)
AlphaScreen KIF15-TPX2 PPI 6 µM [9]

Experimental Protocols
The following protocols provide detailed methodologies for key experiments to characterize

Kif15 inhibitors like Kif15-IN-2 in a high-throughput screening format.

High-Throughput Screening Workflow
A typical HTS workflow for identifying and characterizing Kif15 inhibitors involves a primary

biochemical screen followed by secondary biochemical and cell-based assays for confirmation

and further characterization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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